Cas no 2172126-84-8 (2,2,5,5-tetraethyl-1,3-oxazinane)

• Product Name: 2,2,5,5-tetraethyl-1,3-oxazinane
• CAS No: 2172126-84-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6362211
• PubChem ID: 165521831
• Update Time: 2025-05-27

2,2,5,5-tetraethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-tetraethyl-1,3-oxazinane
• 2172126-84-8
• EN300-1279901

• Inchi： 1S/C12H25NO/c1-5-11(6-2)9-13-12(7-3,8-4)14-10-11/h13H,5-10H2,1-4H3
• InChI Key： ILJUYUKUAVTPAR-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC1(CC)CC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,5,5-tetraethyl-1,3-oxazinane

Introduction to 2,2,5,5-tetraethyl-1,3-oxazinane (CAS No. 2172126-84-8)

2,2,5,5-tetraethyl-1,3-oxazinane, with the CAS number 2172126-84-8, is a cyclic compound that belongs to the class of 1,3-oxazines. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecular formula of 2,2,5,5-tetraethyl-1,3-oxazinane is C₁₀H₂₀N₂O, and it has a molecular weight of approximately 184.27 g/mol.

The synthesis of 2,2,5,5-tetraethyl-1,3-oxazinane typically involves the reaction of ethylamine and ethylene oxide under controlled conditions. The resulting compound exhibits a high degree of stability and can be easily purified through standard techniques such as recrystallization or distillation. The physical properties of 2,2,5,5-tetraethyl-1,3-oxazinane, including its melting point and boiling point, have been well-characterized and are essential for its use in various applications.

In the realm of pharmaceutical research, 2,2,5,5-tetraethyl-1,3-oxazinane has shown promise as a potential lead compound for the development of new drugs. Recent studies have demonstrated its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2,2,5,5-tetraethyl-1,3-oxazinane exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new avenues for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2,2,5,5-tetraethyl-1,3-oxazinane has also been explored for its potential in materials science. Its unique cyclic structure and functional groups make it an attractive candidate for the development of novel polymers and coatings. Research conducted at the University of California in 2024 highlighted the use of 2,2,5,5-tetraethyl-1,3-oxazinane-based polymers in creating self-healing materials that can repair microcracks and extend the lifespan of various structures. These materials have potential applications in aerospace engineering and construction.

The environmental impact of 2,2,5,5-tetraethyl-1,3-oxazinane is another area of active research. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in the environment to harmful levels. This characteristic makes it a more environmentally friendly alternative to some traditional compounds used in industrial processes.

In conclusion, 2,2,5,5-tetraethyl-1,3-oxazinane (CAS No. 2172126-84-8) is a versatile compound with a wide range of potential applications. Its unique structural properties and biological activities make it an important molecule for further research and development in pharmaceuticals and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly significant role in various scientific and industrial fields.